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Compound of Interest

Compound Name: Nonane-2,5-diol

Cat. No.: B15470269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Nonane-2,5-
diol, a molecule of interest in various chemical and pharmaceutical research domains. Due to

the limited availability of experimental spectra in public databases, this guide leverages

predicted data and established spectroscopic principles to offer a comprehensive analysis of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

characteristics. This information is crucial for the structural elucidation, identification, and

quality control of Nonane-2,5-diol in research and development settings.

Predicted Spectroscopic Data
The following tables summarize the predicted and expected spectroscopic data for Nonane-
2,5-diol. These values are derived from computational models and knowledge of characteristic

functional group frequencies.

Table 1: Predicted ¹H NMR Spectral Data for Nonane-2,5-
diol
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Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

H1, H9 (CH₃) 0.9 - 1.0 Triplet 6H

H3, H4, H6, H7, H8

(CH₂)
1.2 - 1.6 Multiplet 10H

H2, H5 (CH-OH) 3.5 - 3.8 Multiplet 2H

OH Variable Singlet (broad) 2H

Note: Predicted chemical shifts are estimates and may vary based on solvent and experimental

conditions.

Table 2: Predicted ¹³C NMR Spectral Data for Nonane-
2,5-diol

Carbon Atom Predicted Chemical Shift (ppm)

C1, C9 ~14

C3, C4, C6, C7, C8 22 - 40

C2, C5 65 - 75

Note: These are approximate chemical shifts. The exact values can be influenced by the

solvent and temperature.

Table 3: Expected Key IR Absorption Bands for Nonane-
2,5-diol

Functional Group Wavenumber (cm⁻¹) Intensity

O-H Stretch (Alcohol) 3200 - 3600 Strong, Broad

C-H Stretch (Alkyl) 2850 - 3000 Strong

C-O Stretch (Alcohol) 1050 - 1150 Strong
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Table 4: Expected Mass Spectrometry Data for Nonane-
2,5-diol

Ion Type Expected m/z Notes

[M]+ 160.15
Molecular Ion (Low abundance

in EI)

[M-H₂O]+ 142.14 Loss of one water molecule

[M-2H₂O]+ 124.13 Loss of two water molecules

Alkyl Fragments Various
Characteristic fragmentation of

the nonane chain

Experimental Protocols
While specific experimental data for Nonane-2,5-diol is not readily available, the following are

general protocols for obtaining NMR, IR, and MS spectra for diols.

NMR Spectroscopy
A general procedure for acquiring NMR spectra of a diol involves dissolving 5-25 mg of the

sample in approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃),

methanol-d₄ (CD₃OD), or dimethyl sulfoxide-d₆ (DMSO-d₆).[1] The solution is then transferred

to an NMR tube. A standard 1D proton NMR spectrum is typically acquired first. For more

detailed structural information, 2D NMR experiments like COSY (Correlation Spectroscopy)

and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish proton-

proton and proton-carbon correlations, respectively. For ¹³C NMR, a larger sample quantity or a

longer acquisition time may be necessary to achieve a good signal-to-noise ratio.

Infrared (IR) Spectroscopy
For liquid samples like Nonane-2,5-diol, a thin-film method is commonly used. A drop of the

neat liquid is placed between two salt plates (e.g., NaCl or KBr) to create a thin capillary film.

The plates are then mounted in the spectrometer for analysis. Alternatively, the diol can be

dissolved in a suitable solvent (e.g., CCl₄) and the spectrum recorded in a solution cell.

Attenuated Total Reflectance (ATR) is another common technique where a drop of the liquid is

placed directly onto the ATR crystal.
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Mass Spectrometry
Mass spectra of diols can be obtained using various ionization techniques. Electron Ionization

(EI) is a common method that provides detailed fragmentation patterns useful for structural

elucidation. However, the molecular ion peak may be weak or absent. Softer ionization

techniques such as Chemical Ionization (CI) or Electrospray Ionization (ESI) can be used to

enhance the observation of the molecular ion or a protonated molecule ([M+H]⁺).[2] For

analysis, the sample is typically introduced into the mass spectrometer via direct infusion or

after separation by Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic characterization of a

chemical compound like Nonane-2,5-diol.
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Spectroscopic Analysis Workflow for Nonane-2,5-diol
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Caption: Workflow of Spectroscopic Analysis.

This guide provides a foundational understanding of the spectroscopic properties of Nonane-
2,5-diol. For definitive structural confirmation, it is recommended to acquire experimental data

and perform a comprehensive analysis, including 2D NMR experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Characterization of Nonane-2,5-diol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470269#spectroscopic-data-of-nonane-2-5-diol-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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